Cas no 1354485-08-7 ([(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride)

[(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride is a chiral pyrrolidine derivative featuring a difluorophenyl substituent and a hydroxymethyl group. Its stereospecific (3S,4R) configuration ensures precise molecular interactions, making it valuable for pharmaceutical research, particularly in the development of enzyme inhibitors or receptor modulators. The difluorophenyl group enhances metabolic stability and binding affinity, while the hydroxymethyl moiety offers a versatile handle for further functionalization. The hydrochloride salt improves solubility and handling properties. This compound is suitable for medicinal chemistry applications, including structure-activity relationship (SAR) studies and lead optimization. High purity and well-defined stereochemistry ensure reproducibility in synthetic and biological investigations.
[(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride structure
1354485-08-7 structure
Product Name:[(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride
CAS No:1354485-08-7
MF:C11H14ClF2NO
MW:249.684769153595
CID:4592280
Update Time:2025-06-09

[(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride
    • [(3S,4R)-4-(2,5-difluorophenyl)pyrrolidin-3-yl]methanol hydrochloride
    • ((3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl)methanol hydrochloride
    • [(3S,4R)-4-(2,5-difluorophenyl)pyrrolidin-3-yl]methanol;hydrochloride
    • 1291AD
    • [(3S,4R)-4-(2,5-difluorophenyl)-3-pyrrolidinyl]methanol hydrochloride
    • rac-[(3S,4R)-4-(2,5-Difluorophenyl)-3-pyrrolidinyl]methanol hydrochloride
    • Rel-((3S,4R)
    • Inchi: 1S/C11H13F2NO.ClH/c12-8-1-2-11(13)9(3-8)10-5-14-4-7(10)6-15;/h1-3,7,10,14-15H,4-6H2;1H/t7-,10+;/m0./s1
    • InChI Key: STPLOYFTJQWYIW-XQRIHRDZSA-N
    • SMILES: Cl.FC1C=CC(=CC=1[C@@H]1CNC[C@H]1CO)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Topological Polar Surface Area: 32.299

[(3S,4R)-4-(2,5-Difluorophenyl)pyrrolidin-3-yl]-methanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1354485-08-7 95%
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